Cas no 2137990-94-2 (8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol)

• Product Name: 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol
• CAS No: 2137990-94-2
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 6378417
• PubChem ID: 165476642
• Update Time: 2025-10-29

8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801368
• 8-ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol
• 2137990-94-2
• 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol

• Inchi： 1S/C16H21NO/c1-5-11-8-7-9-12-10-13(18)15(17-14(11)12)16(3,4)6-2/h7-10,18H,5-6H2,1-4H3
• InChI Key： SBLYVBYLSNGNHB-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=C(CC)C=2N=C1C(C)(C)CC

Computed Properties

• Exact Mass: 243.162314293g/mol
• Monoisotopic Mass: 243.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol

Chemical Profile of 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol (CAS No. 2137990-94-2)

8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol (CAS No. 2137990-94-2) is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinoline family, which is well-documented for its pharmacological significance. The presence of ethyl and isobutyl substituents in the molecule introduces interesting steric and electronic properties that may influence its interaction with biological targets.

The molecular structure of 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol consists of a quinoline core substituted at the 8-position with an ethyl group and at the 2-position with a 2-methylbutan-2-yl group. This specific arrangement of functional groups suggests potential for diverse biological effects, making it a compound of interest for further investigation in drug discovery pipelines.

In recent years, there has been a surge in research focused on quinoline derivatives due to their broad spectrum of biological activities. Quinolines and their analogs have been explored for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of alkyl groups such as ethyl and isobutyl can modulate the pharmacokinetic and pharmacodynamic profiles of these compounds, potentially enhancing their efficacy or selectivity against specific disease targets.

One of the most compelling aspects of 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol is its potential as a scaffold for developing novel therapeutic agents. The quinoline core provides a rigid framework that can be modified to optimize interactions with biological macromolecules. For instance, the 3-hydroxyl group in the molecule could serve as a site for further functionalization, allowing chemists to introduce additional moieties that enhance binding affinity or metabolic stability.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For example, modifications to the quinoline scaffold have led to the development of compounds with improved activity against drug-resistant pathogens. Similarly, structural optimization has enabled the creation of molecules with enhanced selectivity for cancer cell lines, reducing off-target effects and minimizing toxicity.

The synthesis of 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol presents both challenges and opportunities for medicinal chemists. The presence of multiple stereocenters and functional groups requires careful planning to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol and potential biological targets. These studies can help predict binding affinities, identify key binding residues, and guide structural modifications to improve drug-like properties. Additionally, virtual screening techniques can be used to identify lead compounds that share similar structural features but may offer improved pharmacological profiles.

The pharmacological evaluation of 8-Ethyl-2-(2-methylbutan-2-yl)quinolin-3-ol is crucial for determining its therapeutic potential. In vitro assays can be employed to assess its activity against various biological targets, including enzymes, receptors, and nucleic acids. Furthermore, preclinical studies in appropriate animal models will provide insights into its safety profile and efficacy before human trials are considered.

In conclusion,8-Ethyl - 2 - ( 2 - methylbutan - 2 - yl ) quinolin - 3 - ol (CAS No. 2137990 - 94 - 2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to advance,8-Ethyl - 2 - ( 2 - methylbutan - 2 - yl ) quinolin - 3 - ol may play a significant role in addressing unmet medical needs through innovative drug discovery efforts.